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Compound of Interest

Compound Name: 3-Propylidenephthalide

Cat. No.: B1366576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-propylidenephthalide, a

synthetic compound utilized primarily in the flavor and fragrance industry. It exists as a mixture

of (E) and (Z) geometric isomers, which are crucial to its chemical and sensory properties. This

guide covers its chemical and physical characteristics, synthesis, biological activities, and

safety assessments, presenting data in a structured format for scientific and research

applications.

Physicochemical Properties
3-Propylidenephthalide is a clear, colorless to pale yellow liquid.[1][2][3] It is a synthetic

fragrance and flavoring agent with a woody, floral, sweet, herbaceous, and spicy odor profile.[2]

[3] The compound is typically supplied as a mixture of its cis (Z) and trans (E) isomers.[2][4]

Table 1: General and Physicochemical Properties of 3-Propylidenephthalide
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Property Value Reference

Molecular Formula C₁₁H₁₀O₂ [1][5][6]

Molecular Weight 174.20 g/mol [1][4][6]

CAS Number 17369-59-4 [1][4][5][6]

Appearance
Clear colorless to pale yellow

liquid
[1][2][3]

Boiling Point
170 °C at 12 mmHg; 343 to

347 °F at 15 mmHg
[1][4][5]

Melting Point 5 °C [4][5]

Density 1.122 - 1.138 g/mL at 25 °C [1][2][4][5]

Refractive Index
n20/D 1.586; 1.57900 to

1.58900 @ 20.00 °C
[2][4][5]

Flash Point
>200 °F (>93 °C); 235 °F (113

°C) - closed cup
[1][2][4][6]

Solubility
Insoluble in water; soluble in

oils and ethanol
[1][7]

Vapor Pressure (est.) 0.0023 hPa @ 20°C [7]

Synthesis and Stereochemistry
The synthesis of 3-alkylidenephthalides, including 3-propylidenephthalide, is an area of

significant interest due to their presence in natural products and their utility as synthetic

precursors.[8] Various methods have been developed, with a focus on controlling the

stereoselectivity to yield either the (E) or (Z) isomer.

One notable method involves the Pd(II)-catalyzed oxidative carbonylation for the synthesis of

(Z)-3-ylidenephthalides.[8] Other approaches have focused on the highly regio- and

stereoselective synthesis of (E)-3-alkylidene isobenzofuran-1(3H)-ones from 2-iodobenzyl

alcohol and acetylenic carbinols, which exclusively yields the E-isomers.[9] The choice of

catalyst, solvent, and starting materials is critical in determining the isomeric outcome.[9]
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The logical workflow for the synthesis and characterization of these isomers involves several

key stages, from the selection of precursors to the final purification and analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Stage

Purification & Separation

Analysis & Characterization

Starting Materials
(e.g., o-alkynylbenzoic acids or 2-iodobenzyl alcohol)

Catalytic Cyclization / Carbonylation
(e.g., Pd(II)-catalyzed reaction)

Reagents, Catalyst

Formation of (E/Z) Isomer Mixture

Chromatographic Purification
(e.g., Column Chromatography)

Spectroscopic Analysis
(NMR, MS, IR)

Isomer Separation
(e.g., Preparative HPLC)

Optional

Purity Assessment
(HPLC, GC)
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Sample Preparation
(Dilute in Mobile Phase)

Sample Injection

HPLC System Setup
(C18 Column, UV Detector)

Isocratic/Gradient Elution
(Acetonitrile/Water Mobile Phase)

UV Detection

Data Analysis
(Peak Integration, Quantification)

Hazard Identification Exposure Assessment

Risk Characterization

Risk Management

3-Propylidenephthalide

Genotoxicity Assessment
(e.g., Ames, Micronucleus)

Skin Sensitization
(e.g., LLNA, DPRA)

Systemic Toxicity
(Repeated Dose Studies)

Phototoxicity
(UV/Vis Spectra)

Consumer Exposure Levels
(Volume of Use Data)

Derive Safe Use Levels
(e.g., NESIL, TTC)

Establish IFRA Standards
(Concentration Limits in Products)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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